Cas no 899991-03-8 (N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
• CAS No: 899991-03-8
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5491624
• Update Time: 2025-05-22

N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-[(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

• Inchi： 1S/C16H19N3O4S/c1-9-10(2)17-16(19-15(9)21)24-8-14(20)18-11-5-6-12(22-3)13(7-11)23-4/h5-7H,8H2,1-4H3,(H,18,20)(H,17,19,21)
• InChI Key： GYRSRUICJFIMRY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1NC(C)=C(C)C(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide: A Comprehensive Overview of Its Properties and Applications

The compound N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 899991-03-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines a dimethoxyphenyl moiety with a dihydropyrimidinone core, making it a subject of interest for various scientific applications. Its complex nomenclature reflects its intricate chemical architecture, which includes multiple functional groups that contribute to its reactivity and potential utility.

One of the most notable aspects of N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide is its potential role in drug discovery. Researchers have explored its derivatives for their biological activities, particularly in the context of enzyme inhibition and receptor modulation. The presence of the sulfanylacetamide group, for instance, is often associated with enhanced binding affinity to certain protein targets, a feature that is highly sought after in medicinal chemistry. This has led to investigations into its use as a scaffold for developing novel therapeutic agents.

In addition to its pharmaceutical applications, CAS 899991-03-8 has also been studied for its physicochemical properties. The compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions has been a topic of interest, particularly for researchers aiming to optimize its delivery in biological systems. These characteristics make it a versatile candidate for further exploration in both academic and industrial settings.

The synthesis of N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide typically involves multi-step organic reactions, including condensation and substitution processes. Key intermediates such as 4,5-dimethyl-6-oxo-1,6-dihydropyrimidine-2-thiol are often employed to achieve the desired product. Recent advancements in green chemistry have also prompted the development of more sustainable synthetic routes, aligning with the growing demand for environmentally friendly practices in chemical manufacturing.

From a commercial perspective, the demand for CAS 899991-03-8 has been steadily increasing, driven by its potential applications in life sciences. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and pharmaceutical companies. The compound's niche market position underscores its value as a specialized reagent in high-value research projects.

Looking ahead, the future of N-(3,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide appears promising, with ongoing studies exploring its broader utility. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the intersection of chemistry and biology. Its unique structural attributes and functional versatility position it as a molecule of enduring interest for researchers and industry professionals alike.